Technical Profile: 2-Chloro-1-cyclohexenecarboxylic Acid
Technical Profile: 2-Chloro-1-cyclohexenecarboxylic Acid
Structure, Synthesis, and Reactivity in Drug Discovery
Executive Summary
2-Chloro-1-cyclohexenecarboxylic acid (CAS 56475-13-9 ) represents a specialized structural motif in medicinal chemistry, characterized by a tetrasubstituted vinyl chloride system conjugated to a carboxylic acid.[1] Unlike its saturated counterpart (2-chlorocyclohexanecarboxylic acid), this molecule possesses a rigidified cyclohexene ring with distinct electronic properties driven by the vinylogous interaction between the chlorine atom and the carboxyl group.
This guide provides a technical deep-dive into its structural architecture, validated synthetic pathways, and utility as a "molecular handle" in Palladium-catalyzed cross-coupling reactions for diversity-oriented synthesis (DOS).
Part 1: Structural Architecture & Physicochemical Properties
Chemical Identity
The molecule features a cyclohexene ring where the C1 position bears a carboxylic acid and the C2 position bears a chlorine atom. This 1,2-disubstitution pattern on the alkene creates a tetrasubstituted double bond, significantly restricting conformational mobility compared to benzoic acid bioisosteres.
| Property | Data |
| IUPAC Name | 2-Chlorocyclohex-1-ene-1-carboxylic acid |
| CAS Number | 56475-13-9 |
| Molecular Formula | C₇H₉ClO₂ |
| Molecular Weight | 160.598 g/mol |
| SMILES | OC(=O)C1=C(Cl)CCCC1 |
| Geometry | Planar C1=C2-COOH system (conjugated); Puckered C3-C6 ring |
Electronic & Steric Analysis
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Vinyl Chloride Moiety: The chlorine atom exerts a negative inductive effect (-I) but a positive mesomeric effect (+M). In this conjugated system, the electron-withdrawing nature of the carboxyl group at C1 polarizes the double bond, making C2 susceptible to oxidative addition by transition metals (e.g., Pd(0)).
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Conformational Lock: The tetrasubstituted alkene forces the carboxylic acid to lie nearly coplanar with the double bond to maximize conjugation, though steric clash with the C6 protons may induce a slight twist. This makes it a rigid scaffold for drug design.
Part 2: Synthetic Pathways & Mechanistic Insights
The "Beta-Keto Ester" Route
The most robust synthesis avoids direct chlorination of cyclohexene, which lacks regiocontrol. Instead, the preferred "Expert Protocol" utilizes ethyl 2-oxocyclohexanecarboxylate as the starting material. This leverages the enol tautomer of the beta-keto ester to direct the chlorination exclusively to the C2 position.
Mechanistic Causality
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Enolization: The beta-keto ester exists in equilibrium with its enol form.
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Activation: Reaction with Phosphorus Pentachloride (PCl₅) or POCl₃ converts the enolic hydroxyl into a good leaving group (e.g., -OPCl₄).
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Elimination/Substitution: Chloride attack and subsequent elimination yields the vinyl chloride ester (Ethyl 2-chlorocyclohex-1-enecarboxylate).
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Hydrolysis: Controlled acidic hydrolysis cleaves the ester to the free acid without hydrolyzing the vinyl chloride bond (which is inert to simple nucleophilic attack).
Visualization: Synthesis Workflow
The following diagram outlines the conversion logic, highlighting the critical intermediate steps.
Caption: Step-wise synthesis from beta-keto ester precursors via chlorination-elimination sequences.
Part 3: Spectroscopic Characterization (The "Fingerprint")
To validate the structure, researchers must look for specific spectroscopic signatures that differentiate the product from the starting keto-ester or saturated byproducts.
Nuclear Magnetic Resonance (NMR)
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¹H NMR (Absence of Vinyl Proton): The most critical diagnostic is the absence of a signal in the alkene region (5.0–7.0 ppm). A signal here would indicate incomplete substitution (e.g., cyclohex-1-enecarboxylic acid).
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Allylic Protons: Look for multiplets around 2.4–2.6 ppm corresponding to the CH₂ groups at C3 and C6.
Infrared Spectroscopy (IR)
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C=O Stretch: The conjugated carboxylic acid typically appears at 1680–1700 cm⁻¹ , slightly lower than a non-conjugated acid due to resonance.
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C=C Stretch: A weak to medium band around 1610–1630 cm⁻¹ confirms the tetrasubstituted double bond.
| Spectroscopic Method | Diagnostic Signal | Structural Inference |
| ¹H NMR | No peak @ 5.0-7.0 ppm | Confirms tetrasubstituted alkene (No H on C=C). |
| ¹H NMR | Multiplet @ ~2.5 ppm | Allylic protons (C3/C6) adjacent to the rigid system. |
| ¹³C NMR | ~130-140 ppm (2 peaks) | Quaternary carbons of the C=C bond. |
| IR | ~1690 cm⁻¹ | Conjugated Carbonyl (COOH). |
Part 4: Reactivity Profile & Applications
The Suzuki-Miyaura Handle
The C-Cl bond in 2-chloro-1-cyclohexenecarboxylic acid is a "pseudohalide-like" electrophile. While vinyl chlorides are generally less reactive than bromides or iodides, the electron-withdrawing carboxyl group at the ipso position activates the C-Cl bond towards oxidative addition with Palladium(0).
This allows the molecule to serve as a bifunctional scaffold :
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C1-COOH: Amide coupling (reaction with amines).
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C2-Cl: Suzuki/Stille coupling (reaction with aryl boronic acids).[2]
Visualization: Divergent Synthesis Map
This diagram illustrates how the core structure serves as a hub for generating diverse pharmaceutical libraries.
Caption: Divergent synthetic utility of the scaffold in medicinal chemistry workflows.
Part 5: Experimental Protocol (Validation)
Protocol: Synthesis of 2-Chloro-1-cyclohexenecarboxylic Acid (Representative Scale)
Note: This protocol is synthesized from standard methodologies for beta-halo-alpha,beta-unsaturated acids.
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Reagents: Ethyl 2-oxocyclohexanecarboxylate (1.0 eq), Phosphorus Pentachloride (PCl₅, 1.1 eq), Chloroform (anhydrous).
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Chlorination Step:
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Dissolve PCl₅ in dry chloroform at 0°C.
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Add Ethyl 2-oxocyclohexanecarboxylate dropwise (gas evolution of HCl will occur).
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Reflux the mixture for 3–4 hours to ensure complete conversion of the enol to the vinyl chloride.
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Checkpoint: Monitor by TLC (disappearance of starting keto-ester).
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Workup:
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Pour the reaction mixture onto crushed ice to quench excess PCl₅/POCl₃.
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Extract with dichloromethane (DCM). Wash organic layer with saturated NaHCO₃ (to remove acidic byproducts) and brine.
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Dry over MgSO₄ and concentrate to yield the Ethyl 2-chlorocyclohex-1-enecarboxylate intermediate.
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Hydrolysis Step:
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Dissolve the intermediate ester in a mixture of Acetic Acid and concentrated HCl (3:1 ratio).
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Reflux for 6–12 hours. (Note: Acidic hydrolysis is preferred over basic to prevent potential elimination/polymerization side reactions of the vinyl chloride).
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Cool to room temperature.[3][4][5] The product may precipitate or require extraction with ether.
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Recrystallization: Purify using Hexanes/Ethyl Acetate.
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References
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PubChem. 2-Chlorocyclohex-1-ene-1-carboxylic acid (Compound Summary). National Library of Medicine. [Link]
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Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. (Contextual grounding for Part 4). [Link]
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Organic Chemistry Portal. Suzuki Coupling: Mechanism and Application. [Link]
Sources
- 1. 2-Chlorocyclohex-1-ene-1-carboxylic acid | C7H9ClO2 | CID 4527166 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. chem.libretexts.org [chem.libretexts.org]
- 3. Cyclohexanecarboxylic acid - Wikipedia [en.wikipedia.org]
- 4. Suzuki Coupling [organic-chemistry.org]
- 5. Cyclohexanecarboxylic acid chloride synthesis - chemicalbook [chemicalbook.com]
